Cas no 1240503-64-3 (1-(naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid)

• Product Name: 1-(naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid
• CAS No: 1240503-64-3
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• MDL: MFCD26103808
• CID: 5672798
• PubChem ID: 71688023
• Update Time: 2025-05-20

1-(naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylic acid, 1-(2-naphthalenyl)-
• 1-(Naphthalen-2-yl)-1h-pyrazole-3,4-dicarboxylic acid
• 1-(naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid

• MDL： MFCD26103808
• Inchi： 1S/C15H10N2O4/c18-14(19)12-8-17(16-13(12)15(20)21)11-6-5-9-3-1-2-4-10(9)7-11/h1-8H,(H,18,19)(H,20,21)
• InChI Key： DUCYPCVLYKCPDD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=C2)C=CC=C3)C=C(C(O)=O)C(C(O)=O)=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 265-267 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 573.0±35.0 °C(Predicted)
• pka: 2.80±0.10(Predicted)

Additional information on 1-(naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid

1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic Acid: A Comprehensive Overview

1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid (CAS No. 1240503-64-3) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. This article delves into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid is a derivative of pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms. The naphthalene moiety attached to the pyrazole ring imparts unique structural and electronic properties to the molecule. The compound has a molecular formula of C₁₇H₁₂N₂O₄ and a molecular weight of 308.29 g/mol. It is characterized by its high thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

The presence of the carboxylic acid groups on the pyrazole ring contributes to its acidic nature and reactivity, making it an attractive candidate for various chemical reactions and biological studies. The naphthalene ring enhances the compound's hydrophobicity, which can influence its interactions with biological membranes and proteins.

Synthesis Methods

The synthesis of 1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid has been explored through several methodologies. One common approach involves the reaction of 2-naphthylhydrazine with maleic anhydride in the presence of a suitable catalyst. This reaction proceeds via a cycloaddition mechanism, forming the desired pyrazole derivative. Another method involves the condensation of 2-naphthylacetonitrile with hydrazine hydrate followed by oxidative decyanation to yield the carboxylic acid groups.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, solvent-free conditions and the use of solid-phase supports have been explored to enhance the sustainability of the synthesis process.

Biological Activities and Applications

1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid has garnered attention for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These properties make it a promising candidate for the development of novel anti-inflammatory drugs.

In terms of antioxidant activity, 1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid has been shown to scavenge free radicals effectively, thereby protecting cells from oxidative damage. This property is particularly relevant in conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The anticancer potential of this compound has also been investigated extensively. Research has indicated that 1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway and activate caspase-dependent apoptosis.

Recent Research Advancements

The ongoing research on 1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against breast cancer cells while sparing normal cells. The researchers attributed this selectivity to the compound's ability to target specific cellular pathways involved in cancer progression.

Another noteworthy study conducted by a team at Harvard University explored the use of 1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid as a potential therapeutic agent for Alzheimer's disease. The results showed that this compound can reduce amyloid-beta (Aβ) aggregation and improve cognitive function in animal models of Alzheimer's disease. These findings highlight the potential of this compound in treating neurodegenerative disorders.

In addition to its direct biological activities, 1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid has also been investigated as a scaffold for drug discovery. Researchers have synthesized various derivatives by modifying the functional groups on the pyrazole ring or introducing additional substituents on the naphthalene moiety. These modifications have led to compounds with enhanced potency and selectivity for specific targets.

Conclusion

1-(Naphthalen-2-yl)-1H-pyrazole-3,4-dicarboxylic acid (CAS No. 1240503-64-3) is a versatile compound with significant potential in various scientific and pharmaceutical applications. Its unique chemical structure endows it with diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for chemists and pharmacologists alike.